Cas no 625826-69-9 (4-Chloromethyl-2-(4-fluoro-phenyl)-5-methyl-oxazole)

• Product Name: 4-Chloromethyl-2-(4-fluoro-phenyl)-5-methyl-oxazole
• CAS No: 625826-69-9
• MF: C₁₁H₉ClFNO
• MW: 225.646665334702
• MDL: MFCD05864510
• CID: 837984
• PubChem ID: 10609255
• Update Time: 2025-04-19

4-Chloromethyl-2-(4-fluoro-phenyl)-5-methyl-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(4-fluorophenyl)-5-methyloxazole
• 4-(chloromethyl)-2-(4-fluorophenyl)-5-methyl-1,3-oxazole
• 4-CHLOROMETHYL-2-(4-FLUORO-PHENYL)-5-METHYL-OXAZOLE
• 4-(chloromethyl)-2-(4-fluorophenyl)-5-methyl-1,3-oxazole(SALTDATA: FREE)
• 625826-69-9
• AKOS015891565
• AB22785
• 5-methyl-2-(4-fluoro-phenyl)-4-Chloromethyloxazole
• CS-0251596
• MFCD05864510
• AHJILHLRJFFFGV-UHFFFAOYSA-N
• EN300-5530374
• DTXSID00442461
• SCHEMBL1931219
• 4-chloromethyl-2-(4-fluorophenyl)-5-methyl-oxazole
• Oxazole, 4-(chloromethyl)-2-(4-fluorophenyl)-5-methyl-
• AS-40768
• DB-087606
• 4-Chloromethyl-2-(4-fluoro-phenyl)-5-methyl-oxazole

• MDL： MFCD05864510
• Inchi： 1S/C11H9ClFNO/c1-7-10(6-12)14-11(15-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3
• InChI Key： AHJILHLRJFFFGV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 225.03600
• Monoisotopic Mass: 225.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.52790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles